Cas no 67424-99-1 (D-Tagatose-6-phosphate lithium salt)
D-Tagatose-6-phosphate lithium salt Chemical and Physical Properties
Names and Identifiers
-
- Tagatose-6-phosphate
- D-TAGATOSE-6-PHOSPHATE LITHIUM SALT
- A-D-fructose-6-P
- D-fructose 6-phosphate
- D-fructose-6-P
- D-fructose-6-phosphate
- F6P
- Fru6-P
- fruc6p
- Fructose 6-phosphate
- fructose-6-P
- FRUCTOSE-6P
- Fructose-6-phosphate
- Fructose-6-phosphoric acid
- lactacidogen
- Tagatose 6-(dihydrogen phosphate)
- SCHEMBL850081
- {[(2R,3R,4S)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methoxy}phosphonic acid
- DTXSID501344824
- [(2R,3R,4S)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
- 6-O-phosphono-D-tagatofuranose
- 67424-99-1
- D-tagatofuranose 6-phosphate
- D-tagatofuranose 6-(dihydrogen phosphate)
- C01097
- CHEBI:4251
- D-tagatose 6-phosphate
- Q27106320
- D-Tagatose-6-phosphate lithium salt
-
- Inchi: 1S/C6H13O9P/c7-2-6(10)5(9)4(8)3(15-6)1-14-16(11,12)13/h3-5,7-10H,1-2H2,(H2,11,12,13)/t3-,4+,5+,6?/m1/s1
- InChI Key: BGWGXPAPYGQALX-OEXCPVAWSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@@H]([C@@H](C(CO)(O)O1)O)O
Computed Properties
- Exact Mass: 260.03
- Monoisotopic Mass: 260.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.840±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Soluble (190 g/l) (25 º C),
- PSA: 166.72000
- LogP: -3.10280
D-Tagatose-6-phosphate lithium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D207310-1mg |
D-Tagatose-6-phosphate Sodium Salt |
67424-99-1 | 1mg |
$224.00 | 2023-05-18 | ||
| TRC | D207310-5mg |
D-Tagatose-6-phosphate Sodium Salt |
67424-99-1 | 5mg |
$994.00 | 2023-05-18 | ||
| TRC | D207310-10mg |
D-Tagatose-6-phosphate Sodium Salt |
67424-99-1 | 10mg |
$1745.00 | 2023-05-18 | ||
| TRC | D207310-.1mg |
D-Tagatose-6-phosphate lithium salt |
67424-99-1 | .1mg |
105.00 | 2021-08-14 | ||
| TRC | D207310-.2mg |
D-Tagatose-6-phosphate lithium salt |
67424-99-1 | .2mg |
175.00 | 2021-08-14 |
D-Tagatose-6-phosphate lithium salt Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on D-Tagatose-6-phosphate lithium salt
D-Tagatose-6-phosphate lithium salt (CAS No. 67424-99-1): A Key Intermediate in Glycolipid Synthesis and Metabolic Regulation
D-Tagatose-6-phosphate lithium salt, with the chemical identifier CAS No. 67424-99-1, is a specialized compound that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This lithium salt derivative of D-tagatose-6-phosphate (D-T6P) plays a crucial role as an intermediate in various metabolic pathways, particularly those involving glycolipid biosynthesis and sugar metabolism. Its unique structural properties and biochemical functions make it a valuable tool in both academic research and industrial applications.
The compound D-Tagatose-6-phosphate lithium salt is synthesized through a series of well-defined chemical reactions that ensure high purity and yield. The lithium cation in the salt form enhances its solubility in aqueous solutions, making it more amenable for use in biological systems. This solubility advantage is particularly important for applications in enzymatic reactions and cellular studies, where maintaining a stable and soluble intermediate is essential.
In recent years, research on D-Tagatose-6-phosphate lithium salt has been extensively explored for its potential applications in metabolic engineering and drug development. One of the most promising areas is its role in glycolipid synthesis, where it serves as a precursor for the production of complex glycolipids that are vital for cell signaling and membrane structure. Studies have shown that the presence of this compound can significantly enhance the efficiency of glycolipid biosynthesis, leading to potential breakthroughs in therapeutic interventions.
Moreover, D-Tagatose-6-phosphate lithium salt has been investigated for its effects on metabolic regulation. Research indicates that it can influence key enzymes involved in sugar metabolism, such as phosphoglucomutase and phosphofructokinase. By modulating these enzymes, the compound may help in managing metabolic disorders, including diabetes and obesity. The lithium component of the salt has also been associated with neuroprotective properties, which could open new avenues for treating neurological conditions.
The structural uniqueness of D-Tagatose-6-phosphate lithium salt makes it an attractive candidate for further biochemical studies. Its ability to interact with various enzymes and metabolic pathways suggests a wide range of potential applications beyond glycolipid synthesis and metabolic regulation. For instance, it has been proposed as a substrate for enzymes involved in nucleotide synthesis, highlighting its versatility in biological systems.
Recent advancements in synthetic chemistry have improved the production methods of D-Tagatose-6-phosphate lithium salt, making it more accessible for research purposes. These advancements include optimized purification techniques and scalable synthesis protocols, which ensure consistent quality and availability. As a result, researchers around the world can now more easily incorporate this compound into their studies, leading to faster discoveries and innovations.
The pharmaceutical industry has also taken note of the potential benefits of D-Tagatose-6-phosphate lithium salt. Its role as an intermediate in glycolipid synthesis could lead to the development of novel therapeutic agents targeting various diseases. Additionally, its metabolic regulatory effects make it a promising candidate for drug formulations aimed at managing metabolic disorders. Companies are investing heavily in research to explore these possibilities, ensuring that this compound will play a significant role in future medical treatments.
In conclusion, D-Tagatose-6-phosphate lithium salt (CAS No. 67424-99-1) is a multifaceted compound with extensive applications in biochemistry, pharmaceuticals, and metabolic research. Its unique properties as an intermediate in glycolipid synthesis and its influence on metabolic pathways make it a critical component in both academic studies and industrial developments. As research continues to uncover new applications and benefits, this compound is poised to become an indispensable tool in advancing our understanding of biological systems and developing innovative treatments for various diseases.
67424-99-1 (D-Tagatose-6-phosphate lithium salt) Related Products
- 488-69-7(D-Fructose-1,6-diphosphate)
- 103213-47-4(D-Fructofuranose 6-(Dihydrogen phosphate) Dipotassium Salt)
- 56-73-5(D-Glucose 6-Phosphate Solution (1M in H2O))
- 14689-84-0(D-Ribose 1,5-diphosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)